N-benzyl-2-(3'-(4-fluorophenyl)-5-methyl-2,4'-dioxospiro[indoline-3,2'-thiazolidin]-1-yl)acetamide

• IUPAC Name: N-benzyl-2-[3-(4-fluorophenyl)-5'-methyl-2',4-dioxospiro[1,3-thiazolidine-2,3'-indole]-1'-yl]acetamide
• InChI: InChI=1S/C26H22FN3O3S/c1-17-7-12-22-21(13-17)26(30(24(32)16-34-26)20-10-8-19(27)9-11-20)25(33)29(22)15-23(31)28-14-18-5-3-2-4-6-18/h2-13H,14-16H2,1H3,(H,28,31)
• InChI Key: HFXUUCSJWNBYTM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(C(=O)C23N(C(=O)CS3)C4=CC=C(C=C4)F)CC(=O)NCC5=CC=CC=C5
• Molecular Formula: C26H22FN3O3S
• Molecular Weight: 475.5 g/mol

Description

N-benzyl-2-(3'-(4-fluorophenyl)-5-methyl-2,4'-dioxospiro[indoline-3,2'-thiazolidin]-1-yl)acetamide is a useful research compound. Its molecular formula is C26H22FN3O3S and its molecular weight is 475.54. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Properties

Research on derivatives related to N-benzyl-2-(3'-(4-fluorophenyl)-5-methyl-2,4'-dioxospiro[indoline-3,2'-thiazolidin]-1-yl)acetamide has shown promising antimicrobial properties. A study involving the synthesis of novel N-(benzo[d]thiazol-2-yl)-2-((2,4'-dioxospiro[indoline-3, 2’-thiazolidin]-3'-yl)amino)acetamide derivatives revealed broad-spectrum antibacterial activity against tested microorganisms, suggesting potential as new antibacterial agents (Borad et al., 2015). Furthermore, certain new N-(2-phenyl-4-oxo-1,3-thiazolidin-3-yl)-1,2-benzothiazole-3-carboxamides and acetamides synthesized for antimicrobial purposes showed potent activity against various bacterial and fungal species, indicating their potential as antimicrobial agents (Incerti et al., 2017).

Anticancer Activity

The synthesis and evaluation of indoline derivatives of functionalized aryloxadiazole amine and benzothiazole acetamide for anticonvulsant activities have led to the discovery of compounds with significant effects, also hinting at potential anticancer applications due to their molecular structures and interactions (Nath et al., 2021). Additionally, compounds bearing the thiazolidine-2,4-dione moiety, such as N-(4-aryl-1,3-thiazol-2-yl)-2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetamides, have shown good antioxidant and anti-inflammatory activities, which are often sought-after characteristics in anticancer research (Koppireddi et al., 2013).

Anti-Inflammatory and Analgesic Activities

Another important application is in the development of anti-inflammatory and analgesic agents. The synthesis and evaluation of novel 5-benzylidenethiazolidine-2,4-dione derivatives for the treatment of inflammatory diseases have led to the identification of compounds with potent inhibitory potency on the production of nitric oxide and inducible nitric oxide synthase activity, surpassing the commercial anti-inflammatory drug indomethacin in effectiveness (Ma et al., 2011).

Antioxidant Properties

Compounds with antioxidant properties are crucial for various therapeutic applications, including the prevention and treatment of diseases caused by oxidative stress. The novel N-(4-aryl-1,3-thiazol-2-yl)-2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetamides and derivatives have demonstrated good antioxidant activity in several assays, highlighting their potential as antioxidant compounds (Koppireddi et al., 2013).